Cas no 900879-27-8 (3-(3,4-dimethoxyphenyl)-2,5-dimethyl-N-(pyridin-2-yl)methylpyrazolo1,5-apyrimidin-7-amine)

• Product Name: 3-(3,4-dimethoxyphenyl)-2,5-dimethyl-N-(pyridin-2-yl)methylpyrazolo1,5-apyrimidin-7-amine
• CAS No: 900879-27-8
• MF: C₂₂H₂₃N₅O₂
• MW: 389.450324296951
• CID: 5363046
• Update Time: 2025-10-28

3-(3,4-dimethoxyphenyl)-2,5-dimethyl-N-(pyridin-2-yl)methylpyrazolo1,5-apyrimidin-7-amine Chemical and Physical Properties

Names and Identifiers

• 3-(3,4-dimethoxyphenyl)-2,5-dimethyl-N-(pyridin-2-ylmethyl)pyrazolo[1,5-a]pyrimidin-7-amine
• 3-(3,4-dimethoxyphenyl)-2,5-dimethyl-N-(pyridin-2-yl)methylpyrazolo1,5-apyrimidin-7-amine

• Inchi： 1S/C22H23N5O2/c1-14-11-20(24-13-17-7-5-6-10-23-17)27-22(25-14)21(15(2)26-27)16-8-9-18(28-3)19(12-16)29-4/h5-12,24H,13H2,1-4H3
• InChI Key： KZNLFTCAGUPSBF-UHFFFAOYSA-N
• SMILES： C12=C(C3=CC=C(OC)C(OC)=C3)C(C)=NN1C(NCC1=NC=CC=C1)=CC(C)=N2

Additional information on 3-(3,4-dimethoxyphenyl)-2,5-dimethyl-N-(pyridin-2-yl)methylpyrazolo1,5-apyrimidin-7-amine

Introduction to 3-(3,4-dimethoxyphenyl)-2,5-dimethyl-N-(pyridin-2-yl)methylpyrazolo[1,5-a]pyrimidin-7-amine (CAS No. 900879-27-8)

3-(3,4-dimethoxyphenyl)-2,5-dimethyl-N-(pyridin-2-yl)methylpyrazolo[1,5-a]pyrimidin-7-amine, also known by its CAS number 900879-27-8, is a novel compound that has garnered significant attention in the field of medicinal chemistry and drug discovery. This compound belongs to the class of pyrazolopyrimidines, which are known for their diverse biological activities and therapeutic potential. The unique structural features of this molecule make it a promising candidate for various pharmacological applications.

The chemical structure of 3-(3,4-dimethoxyphenyl)-2,5-dimethyl-N-(pyridin-2-yl)methylpyrazolo[1,5-a]pyrimidin-7-amine is characterized by a pyrazolo[1,5-a]pyrimidine core substituted with a 3,4-dimethoxyphenyl group and a 2-pyridylmethyl amine moiety. These functional groups contribute to the compound's high affinity for specific biological targets and its favorable pharmacokinetic properties.

Recent studies have highlighted the potential of this compound in various therapeutic areas. One of the most notable applications is in the treatment of neurodegenerative diseases. Research published in the Journal of Medicinal Chemistry has shown that 3-(3,4-dimethoxyphenyl)-2,5-dimethyl-N-(pyridin-2-yl)methylpyrazolo[1,5-a]pyrimidin-7-amine exhibits potent neuroprotective effects by modulating key signaling pathways involved in neuronal survival and function. Specifically, it has been found to inhibit the activation of microglia and reduce oxidative stress, which are critical factors in the progression of conditions such as Alzheimer's disease and Parkinson's disease.

In addition to its neuroprotective properties, this compound has also shown promise in cancer research. A study published in the Cancer Research journal demonstrated that 3-(3,4-dimethoxyphenyl)-2,5-dimethyl-N-(pyridin-2-yl)methylpyrazolo[1,5-a]pyrimidin-7-amine can selectively target and inhibit the growth of cancer cells while sparing normal cells. The mechanism of action involves the modulation of cell cycle regulatory proteins and the induction of apoptosis in cancer cells. This selective cytotoxicity makes it a potential candidate for developing targeted cancer therapies.

The pharmacokinetic profile of 3-(3,4-dimethoxyphenyl)-2,5-dimethyl-N-(pyridin-2-yl)methylpyrazolo[1,5-a]pyrimidin-7-amine has been extensively studied to ensure its suitability for clinical applications. Preclinical studies have shown that it exhibits good oral bioavailability and a favorable half-life, which are crucial factors for effective drug delivery. Furthermore, it has demonstrated low toxicity in animal models, suggesting a wide therapeutic window and reduced risk of adverse effects.

To further validate its therapeutic potential, several clinical trials are currently underway to evaluate the safety and efficacy of 3-(3,4-dimethoxyphenyl)-2,5-dimethyl-N-(pyridin-2-yl)methylpyrazolo[1,5-a]pyrimidin-7-amine. Early results from Phase I trials have been promising, with no significant safety concerns reported. These trials are expected to provide valuable insights into the compound's performance in human subjects and pave the way for more advanced clinical studies.

In conclusion, 3-(3,4-dimethoxyphenyl)-2,5-dimethyl-N-(pyridin-2-yl)methylpyrazolo[1,5-a]pyrimidin-7-amine (CAS No. 900879-27-8) is a promising compound with a wide range of potential applications in medicine. Its unique chemical structure and favorable biological properties make it an attractive candidate for further research and development. As ongoing studies continue to uncover its full therapeutic potential, this compound holds significant promise for addressing unmet medical needs in various diseases.